![molecular formula C9H12ClNO3S B7476455 2-chloro-N-(2-methoxyethyl)benzenesulfonamide](/img/structure/B7476455.png)
2-chloro-N-(2-methoxyethyl)benzenesulfonamide
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Overview
Description
2-chloro-N-(2-methoxyethyl)benzenesulfonamide, also known as CMBS, is a chemical compound that has been widely used in scientific research as a protein modification reagent. CMBS is a sulfhydryl-reactive compound that can covalently modify cysteine residues in proteins. This modification can be used to study protein structure, function, and interactions.
Mechanism of Action
2-chloro-N-(2-methoxyethyl)benzenesulfonamide is a sulfhydryl-reactive compound that can covalently modify cysteine residues in proteins. The reaction between this compound and cysteine residues results in the formation of a thiosulfonate bond. This modification can cause changes in protein conformation and function.
Biochemical and Physiological Effects:
This compound can cause changes in protein conformation and function, which can have biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the cysteine protease caspase-3. This compound has also been shown to inhibit the activity of the protein tyrosine phosphatase PTP1B, which is involved in insulin signaling. These effects suggest that this compound may have potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-(2-methoxyethyl)benzenesulfonamide in lab experiments is that it can selectively modify cysteine residues in proteins. This selectivity can help to study specific cysteine residues and their role in protein function. However, one limitation of using this compound is that it can modify multiple cysteine residues in a protein, which can make it difficult to interpret the results. Additionally, this compound can only modify cysteine residues that are accessible to the reagent, which can limit its use in some experiments.
Future Directions
There are several future directions for research involving 2-chloro-N-(2-methoxyethyl)benzenesulfonamide. One direction is to develop new methods for selectively modifying cysteine residues in proteins. This could involve modifying this compound or developing new reagents that can target specific cysteine residues. Another direction is to study the effects of this compound modification on specific proteins and their interactions. This could involve using this compound to study protein-protein interactions, protein-ligand interactions, or enzyme activity. Finally, there is potential for developing therapeutic applications of this compound based on its ability to modify specific proteins.
Synthesis Methods
2-chloro-N-(2-methoxyethyl)benzenesulfonamide can be synthesized by reacting 2-chlorobenzenesulfonyl chloride with 2-methoxyethylamine in the presence of a base such as triethylamine. The reaction produces this compound as a white solid with a melting point of 82-84°C. The purity of the synthesized this compound can be confirmed by nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
2-chloro-N-(2-methoxyethyl)benzenesulfonamide has been widely used in scientific research as a protein modification reagent. It can modify cysteine residues in proteins, which can be used to study protein structure, function, and interactions. This compound can also be used to crosslink proteins, which can help to identify protein-protein interactions. Additionally, this compound can be used to study the redox state of cysteine residues in proteins.
properties
IUPAC Name |
2-chloro-N-(2-methoxyethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO3S/c1-14-7-6-11-15(12,13)9-5-3-2-4-8(9)10/h2-5,11H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NESCCVPMKSYMIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNS(=O)(=O)C1=CC=CC=C1Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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